2-(2,5-Difluorophenoxy)ethylamine
Cat. No. B8675013
M. Wt: 173.16 g/mol
InChI Key: ORSCGIQTWRXWGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07842688B2
Procedure details
The solution of 2.44 g of (2,5-difluorophenoxy)acetonitrile in 40 ml of tetrahydrofuran is added dropwise at 20-30° C. to the stirred mixture of 1.13 g of lithium aluminium hydride in 16 ml of diethyl ether. The reaction mixture is stirred at reflux over 2 hours and subsequently cooled to room temperature. 2 ml of water and 6.5 ml of 1N NaOH are successively added dropwise. The suspension is stirred at room temperature over 14 hours. The reaction mixture is poured onto 80 ml of water and extracted with diethyl ether (2×80 ml). The organic phases are washed successively with water (2×80 ml) and brine (1×50 ml), dried over sodium sulphate, filtered and concentrated by evaporation. The title compound is obtained as a yellowish oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.24 (200:20:1 dichloromethane-methanol-25% conc. ammonia); Rt=2.37.
Name
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][C:9]([F:12])=[CH:8][C:3]=1[O:4][CH2:5][C:6]#[N:7].[H-].[Al+3].[Li+].[H-].[H-].[H-].O.[OH-].[Na+]>O1CCCC1.C(OCC)C>[F:1][C:2]1[CH:11]=[CH:10][C:9]([F:12])=[CH:8][C:3]=1[O:4][CH2:5][CH2:6][NH2:7] |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
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Name
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Quantity
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2.44 g
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Type
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reactant
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Smiles
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FC1=C(OCC#N)C=C(C=C1)F
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Name
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Quantity
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1.13 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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16 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Two
Step Three
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux over 2 hours
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Duration
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2 h
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STIRRING
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Type
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STIRRING
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Details
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The suspension is stirred at room temperature over 14 hours
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Duration
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14 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether (2×80 ml)
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WASH
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Type
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WASH
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Details
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The organic phases are washed successively with water (2×80 ml) and brine (1×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated by evaporation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(OCCN)C=C(C=C1)F
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
